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Compound of Interest

Compound Name: Solvent red 26

Cat. No.: B147721 Get Quote

An In-depth Technical Guide to Solvent Red 26
CAS Number: 4477-79-6

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, synthesis, and analysis of Solvent Red 26. The information is

intended for researchers, scientists, and professionals in drug development and related fields

who require a detailed understanding of this compound.

Molecular Structure and Physicochemical
Properties
Solvent Red 26, also known as C.I. 26120 or Oil Red EGN, is a synthetic disazo dye. Its

chemical structure consists of a substituted azobenzene moiety linked to a naphthol group.

IUPAC Name: 1-[[2,5-dimethyl-4-[(2-methylphenyl)azo]phenyl]azo]naphthalen-2-ol[1]

Molecular Formula: C₂₅H₂₂N₄O[2][3][4]

Molecular Weight: 394.47 g/mol [2][3][4]

The key physicochemical properties of Solvent Red 26 are summarized in the table below.
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Property Value Reference

Appearance
Red to reddish-brown

solid/powder
[3]

Melting Point ~130 °C (decomposes)

Solubility

Insoluble in water; Soluble in

oils, fats, ethanol, acetone,

and xylene.

[3]

CAS Number 4477-79-6 [2][3][4]

Synthesis of Solvent Red 26
The synthesis of Solvent Red 26 is a multi-step process involving two diazotization and two

azo coupling reactions. The general manufacturing method is as follows: o-Methylaniline (o-

toluidine) is first diazotized and then coupled with 2,5-dimethylbenzenamine (2,5-xylidine). The

resulting aminoazo compound is then diazotized again and coupled with naphthalen-2-ol (2-

naphthol) to yield the final product.[3]

Logical Relationship of Synthesis Pathway
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Caption: Synthesis pathway of Solvent Red 26.
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Experimental Protocol for Azo Dye Synthesis
(Representative)
While a detailed, peer-reviewed synthesis protocol for Solvent Red 26 is not readily available,

the following is a representative procedure for the synthesis of an azo dye, which can be

adapted for Solvent Red 26 based on its known reaction pathway. This protocol is based on

the well-established methods of diazotization and azo coupling.

Materials:

o-Toluidine

2,5-Dimethylaniline

2-Naphthol

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl), concentrated

Sodium hydroxide (NaOH)

Ethanol

Ice

Procedure:

Step 1: Diazotization of o-Toluidine

Dissolve a specific molar equivalent of o-toluidine in a mixture of concentrated hydrochloric

acid and water.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a chilled aqueous solution of sodium nitrite with constant stirring, maintaining the

temperature below 5 °C. The formation of the diazonium salt is indicated by a change in the

solution.
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Step 2: First Azo Coupling

In a separate beaker, dissolve an equimolar amount of 2,5-dimethylaniline in a suitable

solvent.

Slowly add the cold diazonium salt solution from Step 1 to the 2,5-dimethylaniline solution

with vigorous stirring, while maintaining a low temperature.

The coupling reaction should result in the precipitation of the intermediate aminoazo

compound.

Step 3: Diazotization of the Intermediate Aminoazo Compound

Isolate the intermediate compound by filtration and wash it with cold water.

Suspend the intermediate in a hydrochloric acid solution and cool it to 0-5 °C.

Slowly add a chilled aqueous solution of sodium nitrite with stirring to form the second

diazonium salt.

Step 4: Second Azo Coupling

Dissolve an equimolar amount of 2-naphthol in an aqueous sodium hydroxide solution and

cool it in an ice bath.

Slowly add the cold diazonium salt solution from Step 3 to the alkaline 2-naphthol solution

with vigorous stirring.

The final product, Solvent Red 26, will precipitate as a colored solid.

Step 5: Purification

The crude Solvent Red 26 can be purified by recrystallization from a suitable solvent, such

as ethanol or a mixture of ethanol and water.

Filter the purified crystals, wash with a small amount of cold solvent, and dry under vacuum.

Analytical Methods
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Visible Spectroscopy
A common application of Solvent Red 26 is as a dye in fuels, and its concentration can be

determined using visible spectroscopy.

Experimental Workflow for Visible Spectroscopy
Analysis
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Caption: Workflow for the analysis of Solvent Red 26 in diesel fuel.
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Detailed Experimental Protocol for Visible Spectroscopy
This protocol is adapted from a standard procedure for determining the concentration of

Solvent Red 26 in diesel fuels.[5]

Instrumentation and Materials:

Portable visible spectrometer

Sample cells (cuvettes) with a 10 mm path length

Solvent Red 26 standard solutions of known concentrations (e.g., in xylene or a suitable

solvent)

Diesel fuel sample containing an unknown concentration of Solvent Red 26

Procedure:

Instrument Calibration:

Turn on the spectrometer and allow it to warm up.

Using a blank solvent (e.g., undyed diesel fuel or the solvent used for the standards), zero

the instrument.

Measure the absorbance of a series of standard solutions of Solvent Red 26 of known

concentrations to create a calibration curve.

Sample Measurement:

Transfer the diesel fuel sample containing Solvent Red 26 into a cuvette.

Place the cuvette in the spectrometer.

Measure the absorbance of the sample at the wavelength of maximum absorbance for

Solvent Red 26 (typically around 520-540 nm).

Data Analysis:
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Using the calibration curve, determine the concentration of Solvent Red 26 in the sample

based on its absorbance.

Alternatively, a multivariate mathematical model that correlates absorbance at specific

wavelengths to concentration can be used.

High-Performance Liquid Chromatography (HPLC)
HPLC is a sensitive method for the detection and quantification of Solvent Red 26.

Experimental Protocol for HPLC Analysis:

A published method for the analysis of Solvent Red 26 utilizes an isocratic elution on a silica

column.

Column: Inertsil 100A, 5μ silica column

Mobile Phase: Hexane: Isopropyl alcohol (98:2)

Detection: UV-Vis detector at 520 nm

Quantitation: A standard curve can be generated by injecting known concentrations of

Solvent Red 26.

Spectroscopic Data
Detailed, publicly available NMR and mass spectrometry data for Solvent Red 26 are limited.

For unequivocal structure confirmation and purity assessment, it is recommended to acquire

this data.

Expected Spectroscopic Features:

¹H NMR: The proton NMR spectrum is expected to show a complex pattern of signals in the

aromatic region (approximately 6.5-8.5 ppm) corresponding to the protons on the substituted

benzene and naphthalene rings. Signals for the methyl groups would appear in the upfield

region (around 2.0-2.5 ppm). The hydroxyl proton may appear as a broad singlet.
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¹³C NMR: The carbon NMR spectrum will display a number of signals in the aromatic region

(approximately 110-160 ppm) corresponding to the carbon atoms of the aromatic rings. The

methyl carbons would appear at a higher field.

Mass Spectrometry: The mass spectrum should show a molecular ion peak [M]+ or a

protonated molecular ion peak [M+H]+ corresponding to the molecular weight of Solvent
Red 26 (394.47 g/mol ).

Safety and Handling
Solvent Red 26 is classified as a hazardous substance. It is important to handle this

compound with appropriate safety precautions.

GHS Hazard Statements:

Causes skin irritation.

May cause an allergic skin reaction.

Causes serious eye irritation.

May cause respiratory irritation.

Suspected of causing genetic defects.

Suspected of causing cancer.

Precautionary Measures:

Work in a well-ventilated area or a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust or fumes.

Avoid contact with skin and eyes.
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Store in a tightly sealed container in a cool, dry place.

This technical guide provides a summary of the available information on Solvent Red 26. For

critical applications, it is recommended to verify this information through independent analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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